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Compound of Interest

Compound Name: Heparin Lithium salt

Cat. No.: B3069500

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
pediatric blood samples. Our goal is to ensure accurate and reliable results when using Lithium
Heparin as an anticoagulant.

Frequently Asked Questions (FAQSs)

Q1: What is the optimal concentration of Lithium Heparin for pediatric blood samples?

The optimal concentration of Lithium Heparin depends on the specific tests being performed.
For most plasma-based chemistry analytes, a final concentration of 10-30 USP units/mL of
blood is recommended.[1] However, for blood gas analysis that includes ionized calcium, the
concentration should be less than 10 IU/mL to minimize interference.[1][2] It's crucial to adhere
to the manufacturer's specifications for the blood collection tubes being used.

Q2: Why is Lithium Heparin preferred over Sodium Heparin for pediatric samples?

Lithium Heparin is preferred when electrolyte measurements are required, as the use of
Sodium Heparin would falsely elevate sodium levels in the sample.[1][2] Since many pediatric
panels include electrolyte analysis, Lithium Heparin is the anticoagulant of choice to avoid such
analytical errors.

Q3: What are the common problems encountered when using Lithium Heparin in pediatric
blood collection?
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Common issues include:

¢ Inadequate anticoagulation and clot formation: This often results from insufficient mixing of
the blood with the heparin after collection or using a heparin concentration that is too low.[2]

e Hemolysis: Can be caused by excessive force during blood collection, improper needle size,
or vigorous mixing, leading to inaccurate test results.[3]

e Analyte interference: Excess heparin can interfere with certain tests, particularly ionized
calcium, by binding to it.[1][4] Dilution of the sample with liquid heparin can also affect the
concentration of various analytes.[2][4][5]

* Incorrect blood-to-anticoagulant ratio: Pediatric samples are often small, increasing the risk
of an incorrect ratio, which can lead to erroneous results.[6]

Q4: How can | troubleshoot clot formation in my pediatric samples?

To prevent clot formation, ensure immediate and thorough mixing of the blood with the Lithium
Heparin anticoagulant upon collection. Invert the collection tube gently 8-10 times.[3][6] Also,
verify that the blood collection tube is not expired and has the appropriate heparin
concentration for the volume of blood being drawn. In some cases, even concentrations as
high as 150 IU/mL may be insufficient to prevent clotting in certain blood specimens.[1]

Q5: What is "heparin resistance" and how does it affect pediatric samples?

Heparin resistance is a condition where a standard dose of heparin fails to produce the
expected level of anticoagulation.[7] This can be due to various factors, including antithrombin
deficiency or hypercoagulability.[7] In pediatric patients, especially those with inflammatory
conditions, this can be a concern. If heparin resistance is suspected, alternative anticoagulants
or specialized testing, such as anti-Xa assays, may be necessary to monitor anticoagulation.[7]

[8]
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Issue

Potential Cause

Recommended Action

Hemolyzed Sample

- Improper blood collection
technigue (e.g., excessive
suction, small needle gauge).
[6]- Vigorous mixing of the
sample.[6]- Allowing the skin
prep to be wet during

venipuncture.[6]

- Use proper phlebotomy
technigues, ensuring a clean
venipuncture and slow, steady
blood flow.- Gently invert the
tube 8-10 times for mixing.[6]-
Ensure the skin preparation
agent is completely dry before

collection.[6]

Clotted Sample

- Inadequate or delayed mixing
of blood with heparin.[2]-
Insufficient heparin
concentration for the blood

volume.[1]

- Immediately after collection,
gently invert the tube 8-10
times.[3][6]- Ensure the correct
fill volume for the collection

tube is achieved.[3]

Aberrant Electrolyte Values

- Use of Sodium Heparin
instead of Lithium Heparin.[1]
[2]- Contamination from other
collection tubes (e.g., EDTA
tubes).[9]- Excessive heparin
concentration affecting ionized
calcium.[1][4]

- Use Lithium Heparin tubes for
electrolyte measurements.-
Follow the correct order of
draw for blood collection tubes
to prevent cross-
contamination.- For ionized
calcium, use tubes with a
heparin concentration of less
than 10 IU/mL.[1][2]

Inconsistent Blood Gas

Results

- Dilution of the sample with
liquid heparin.[2][4][5]- Air
bubbles in the sample.[10]

- Use dried (lyophilized)
heparin syringes or ensure the
liquid heparin volume is less
than 5% of the total blood
volume.[2][5]- Expel any air
bubbles from the syringe
immediately after collection.
[10]

Quantitative Data Summary

Table 1: Recommended Lithium Heparin Concentrations for Pediatric Blood Analysis
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Analyte/Test Panel

Recommended Final
Heparin Concentration Reference
(IU/mL of blood)

General Plasma Chemistry 10-30 [1]
Blood Gas Analysis (pH, pCOz,
ysis (pH. p < 200 [112]

pOz2)
Blood Gas with lonized

. <10 [11[2]
Calcium
Balanced Heparin Syringe 50 [10]

Table 2: Effect of Excessive Heparin on Blood Gas and Electrolyte Parameters

Effect of Increased Heparin

Parameter ] Reference
Concentration

pH Decrease [11[5]
Increase/Decrease (conflicting

pCO:2 [11[4][5]
reports)

lonized Calcium (iCa2*) Decrease [1114]

Potassium (K+) Decrease [4]

Sodium (Nat)

Decrease (with liquid heparin

dilution)

[4]115]

Hemoglobin (Hb)

Decrease (with liquid heparin

dilution)

[4]1[5]

Experimental Protocols

Protocol 1: Pediatric Blood Sample Collection using a
Lithium Heparin Microtainer
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Preparation: Gather all necessary materials: appropriate gauge needle, tube holder, Lithium
Heparin microtainer (green top), alcohol swabs, gauze, and bandages. Ensure the
microtainer is not expired.

Patient Identification: Positively identify the patient according to your institution's protocol.

Site Selection and Preparation: Select an appropriate venipuncture site. Cleanse the site
with an alcohol swab and allow it to air dry completely.[6]

Venipuncture: Perform the venipuncture. Once blood flow is established, gently press the
microtainer's collection rim against the puncture site to collect the blood via capillary action
or attach it to the tube holder for venous collection.

Fill Volume: Fill the microtainer to the indicated fill line to ensure the correct blood-to-
anticoagulant ratio.[3][6]

Mixing: As soon as the collection is complete, cap the microtainer and gently invert it 8-10
times to ensure thorough mixing of the blood with the lithium heparin.[3][6] Do not shake

vigorously.

Labeling: Label the microtainer with the patient's full name, date and time of collection, and
any other required identifiers.

Transport: Transport the sample to the laboratory promptly.

Protocol 2: Preparation of Plasma from Lithium Heparin
Samples

e Centrifugation: Centrifuge the Lithium Heparin tube according to the laboratory's validated
protocol to separate the plasma from the blood cells.[3] The centrifugation speed and time
are critical for obtaining high-quality plasma.[11]

o Plasma Aspiration: Carefully aspirate the supernatant (plasma) using a pipette without
disturbing the buffy coat or the red blood cell layer.

 Aliquoting: Transfer the plasma to a clean, labeled secondary tube for analysis or storage.
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+ Storage: If not analyzed immediately, store the plasma at the appropriate temperature as
specified for the intended assays.

Visualizations

Sample Collection Sample Processing g Analysis

Click to download full resolution via product page

Caption: Workflow for Pediatric Blood Sample Handling.
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Abnormal Test Result

Is the sample hemolyzed?

Is a clot present?

—

\
Review collection technique.
3 es No
Recollect if necessary.
\
Are electrolyte values aberrant?

A4

Check mixing procedure and timing.
Ensure adequate fill volume.

Yes

Verify correct tube type (Lithium Heparin).

Check for contamination. No

Consult further with laboratory personnel.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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